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Compound of Interest

Compound Name: 4'-Methoxypropiophenone

Cat. No.: B029531 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the proper disposal of

4'-Methoxypropiophenone, a common reagent in organic synthesis. Adherence to these

protocols is critical for minimizing environmental impact and safeguarding personnel. All

procedures should be executed in accordance with local, state, and federal regulations, and

this document is intended to supplement, not replace, institutional and regulatory protocols.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to handle 4'-Methoxypropiophenone with

appropriate care. This compound is a combustible liquid that can cause skin and eye irritation

and may lead to respiratory irritation. It is also harmful if swallowed or inhaled.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

Hand Protection: Use compatible, chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.
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Chemical and Hazard Profile
The following table summarizes key data for 4'-Methoxypropiophenone. This information is

critical for accurate waste identification and labeling.

Property Data

CAS Number 121-97-1

Molecular Formula C₁₀H₁₂O₂

Appearance
Clear, colorless to amber liquid or low melting

solid[1][2]

Boiling Point 273-275 °C[1]

Melting Point 27-29 °C[1]

Flash Point 61 °C (141.8 °F)[1]

Hazards

Combustible liquid, Harmful if swallowed or

inhaled, Causes skin and eye irritation, May

cause respiratory irritation[1]

Disposal Protocol Workflow
The disposal of 4'-Methoxypropiophenone, as with most chemical waste, is regulated by the

Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act

(RCRA).[3][4] It is imperative that this chemical waste is not disposed of in regular trash or

down the sewer system.[3] The proper procedure involves collection and transfer to an

approved waste disposal plant or management through your institution's Environmental Health

and Safety (EHS) program.[1][3]

The following diagram illustrates the required step-by-step workflow for the safe and compliant

disposal of 4'-Methoxypropiophenone waste.
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Waste Generation & Collection

Labeling & Documentation

Storage & Segregation

Disposal & Pickup

1. Designate a specific, compatible waste container.
(Preferably plastic over glass if compatible)

2. Ensure container is in good condition with no leaks.

3. Attach a hazardous waste tag immediately.

4. Clearly label with 'Hazardous Waste' and the full chemical name:
'4'-Methoxypropiophenone'. No abbreviations.

5. List all constituents if it is a mixture.

6. Record the date of generation and quantity.

7. Fill in the Principal Investigator's name and lab location.

8. Keep the waste container securely capped at all times,
except when adding waste.

9. Store in a designated, well-ventilated satellite accumulation area.

10. Segregate from incompatible materials (e.g., strong oxidizing agents).

11. Do not accumulate more than 55 gallons of hazardous waste.

12. Submit a hazardous waste pickup request to your
institution's EHS department.

13. EHS will transport the waste to an approved
waste disposal facility.

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the proper disposal of 4'-Methoxypropiophenone.
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Detailed Experimental Protocols
While specific experimental protocols for the chemical neutralization or degradation of 4'-
Methoxypropiophenone for disposal purposes are not readily available in public literature—as

this is typically handled by specialized hazardous waste facilities—the primary "protocol" for

laboratory personnel is the safe and compliant collection and labeling of the waste.

Empty Container Disposal: Empty containers that held 4'-Methoxypropiophenone must also

be treated as hazardous waste unless properly decontaminated.

Triple-Rinse Procedure: Triple-rinse the empty container with a suitable solvent that can

dissolve 4'-Methoxypropiophenone (e.g., ethanol or acetone).[5]

Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous waste

along with the 4'-Methoxypropiophenone waste.[5]

Container Disposal: After triple-rinsing and air drying, deface the original label, and the

container may then be disposed of in the regular trash, if institutional policy allows.[5][6]

Spill Cleanup: In the event of a spill, absorb the material with an inert, non-combustible

absorbent (e.g., vermiculite, sand, or earth). Sweep up the absorbed material and place it into

a suitable, labeled container for disposal as hazardous waste.[1] Ensure the area is well-

ventilated.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 4'-Methoxypropiophenone, fostering a culture of

safety and compliance within their research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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